Cas no 1464886-25-6 ({1-(2-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(2-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine
• CAS No: 1464886-25-6
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 6071757
• PubChem ID: 66026630
• Update Time: 2025-10-30

{1-(2-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine
• 1464886-25-6
• {1-[(2-methyl-1,3-thiazol-5-yl)methyl]cyclopropyl}methanamine
• AKOS015369018
• EN300-1843811

• Inchi： 1S/C9H14N2S/c1-7-11-5-8(12-7)4-9(6-10)2-3-9/h5H,2-4,6,10H2,1H3
• InChI Key： KRUUKSVLTAKNLX-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1CC1(CN)CC1

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on {1-(2-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine

Introduction to {1-(2-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine (CAS No. 1464886-25-6)

{1-(2-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine (CAS No. 1464886-25-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements associated with this compound.

The chemical structure of {1-(2-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine is noteworthy for its cyclopropyl and thiazole moieties. The cyclopropyl ring, a three-membered carbon ring, imparts unique conformational constraints and electronic properties to the molecule. The thiazole ring, on the other hand, is a heterocyclic compound containing sulfur and nitrogen atoms, which are known for their bioactive properties. The combination of these structural elements results in a compound with a high degree of chemical stability and biological activity.

In terms of chemical synthesis, {1-(2-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine can be synthesized through a series of well-defined steps. One common approach involves the reaction of a suitable cyclopropyl derivative with a thiazole-containing reagent. Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.

The biological activities of {1-(2-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine have been extensively studied in recent years. One of the most significant findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes it a promising candidate for the development of targeted therapies.

Furthermore, {1-(2-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine has demonstrated potent anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. These findings suggest that this compound could be useful in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, {1-(2-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine has also been investigated for its potential neuroprotective properties. Preclinical studies have shown that it can protect neurons from oxidative stress and promote neurogenesis in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the multifaceted therapeutic potential of this compound.

Clinical trials are currently underway to further evaluate the safety and efficacy of {1-(2-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These preliminary findings are encouraging and suggest that this compound may have a favorable safety profile for further clinical development.

The future prospects for {1-(2-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop novel drug delivery systems that can improve the bioavailability and therapeutic index of this compound.

In conclusion, {1-(2-methyl-1,3-thiazol-5-yl)methylcyclopropyl}methanamine (CAS No. 1464886-25-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.